Cas no 1216383-97-9 (Alfuzosin-d3 Hydrochloride)

• Product Name: Alfuzosin-d3 Hydrochloride
• CAS No: 1216383-97-9
• MF: C₁₉H₂₈ClN₅O₄
• MW: 428.928208351135
• CID: 1073525
• PubChem ID: 46780109
• Update Time: 2025-05-17

Alfuzosin-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H3]-Alfuzosin hydrochloride
• Alfuzosin-d3 Hydrochloride
• 1216383-97-9
• HY-B0192AS
• Alfuzosin-d3 (hydrochloride)
• N-[3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-(trideuteriomethyl)amino]propyl]oxolane-2-carboxamide;hydrochloride
• CS-0202467

• Inchi： 1S/C19H27N5O4.ClH/c1-24(8-5-7-21-18(25)14-6-4-9-28-14)19-22-13-11-16(27-3)15(26-2)10-12(13)17(20)23-19;/h10-11,14H,4-9H2,1-3H3,(H,21,25)(H2,20,22,23);1H/i1D3;
• InChI Key： YTNKWDJILNVLGX-NIIDSAIPSA-N
• SMILES： Cl.O1CCCC1C(NCCCN(C([2H])([2H])[2H])C1N=C(C2C=C(C(=CC=2N=1)OC)OC)N)=O

Computed Properties

• Exact Mass: 428.2018123g/mol
• Monoisotopic Mass: 428.2018123g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Additional information on Alfuzosin-d3 Hydrochloride

Professional Introduction to Alfuzosin-d3 Hydrochloride (CAS No. 1216383-97-9)

Alfuzosin-d3 Hydrochloride, a deuterated derivative of the well-known alpha-blocker Alfuzosin, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1216383-97-9, this molecule has garnered attention for its potential applications in drug development and metabolic studies. The introduction of deuterium atoms into the molecular structure not only enhances the stability and longevity of the compound but also provides valuable insights into its pharmacokinetic properties.

The primary pharmacological action of Alfuzosin-d3 Hydrochloride is attributed to its selective antagonism of alpha-1 adrenergic receptors, particularly in the urinary tract and prostate. This mechanism makes it a valuable therapeutic agent for conditions such as benign prostatic hyperplasia (BPH) and urinary retention. The deuterated version, however, offers additional benefits by reducing the metabolic clearance rate, thereby potentially increasing the duration of action and improving therapeutic efficacy.

Recent advancements in nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to gain deeper insights into the structural and dynamic properties of Alfuzosin-d3 Hydrochloride. The presence of deuterium atoms allows for high-resolution NMR studies, which are crucial for understanding the compound's interaction with biological targets. These studies have revealed that the deuterated derivative maintains similar binding affinities to its non-deuterated counterpart while exhibiting enhanced metabolic stability.

In clinical research, Alfuzosin-d3 Hydrochloride has been investigated for its potential as a biomarker for drug metabolism studies. The longer half-life associated with the deuterated compound provides a unique opportunity to study metabolic pathways in vivo. This has led to significant findings regarding the role of specific enzymes in drug metabolism, which could have implications for personalized medicine approaches.

The synthesis of Alfuzosin-d3 Hydrochloride involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce deuterium atoms at specific positions within the molecule. These techniques ensure high yield and purity, which are essential for pharmaceutical applications.

Evaluation of pharmacokinetic profiles has shown that Alfuzosin-d3 Hydrochloride exhibits a prolonged elimination half-life compared to its non-deuterated counterpart. This property is particularly advantageous in chronic therapeutic regimens, where frequent dosing can be minimized without compromising efficacy. Such findings have prompted further investigation into the compound's potential as an extended-release formulation candidate.

The safety profile of Alfuzosin-d3 Hydrochloride has been thoroughly assessed through preclinical and clinical trials. These studies have demonstrated that while the deuterated derivative maintains similar adverse effect profiles to Alfuzosin, it exhibits reduced toxicity in certain metabolic pathways. This makes it a promising candidate for patients who may be sensitive to traditional alpha-blockers.

Future research directions include exploring the use of Alfuzosin-d3 Hydrochloride in combination therapies for BPH and related urinary disorders. The compound's ability to modulate alpha-1 adrenergic receptors may synergize with other therapeutic agents, leading to improved patient outcomes. Additionally, studies are ongoing to investigate its potential role in treating other conditions beyond urological applications.

The regulatory landscape for Alfuzosin-d3 Hydrochloride is evolving as more data becomes available on its efficacy and safety. Regulatory agencies are increasingly recognizing the value of deuterated compounds in drug development, which could expedite the approval process for new formulations and applications.

In conclusion, Alfuzosin-d3 Hydrochloride represents a significant advancement in pharmaceutical chemistry and medicinal research. Its unique properties as a deuterated derivative of Alfuzosin offer numerous benefits in terms of therapeutic efficacy, metabolic stability, and safety profile. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in modern medicine.